Cas no 117719-17-2 (5-Bromo-3-morpholinopyrazin-2-amine)

• Product Name: 5-Bromo-3-morpholinopyrazin-2-amine
• CAS No: 117719-17-2
• MF: C₈H₁₁BrN₄O
• MW: 259.103140115738
• MDL: MFCD08056165
• CID: 132845
• Update Time: 2025-11-06

5-Bromo-3-morpholinopyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-morpholin-4-ylpyrazine
• 5-Bromo-3-morpholinopyrazin-2-amine
• 2-Pyrazinamine,5-bromo-3-(4-morpholinyl)-
• 5-BROMO-3-MORPHOLIN-4-YL-PYRAZIN-2-YLAMINE
• 5-bromo-3-morpholin-4-ylpyrazin-2-amine
• 5-bromo-3-(morpholin-4-yl)pyrazin-2-amine
• 5-Bromo-3-(4-morpholinyl)-2-pyrazinamine
• C8H11BrN4O
• CWVGSOUZYXNHLF-UHFFFAOYSA-N
• 2-amino-3morpholino-5-bromopyrazine
• SBB102134
• 2-amino-3-morpholino-5-bromopyrazine

• MDL： MFCD08056165
• Inchi： 1S/C8H11BrN4O/c9-6-5-11-7(10)8(12-6)13-1-3-14-4-2-13/h5H,1-4H2,(H2,10,11)
• InChI Key： CWVGSOUZYXNHLF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)N1CCOCC1)N

Computed Properties

• Exact Mass: 258.01200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Topological Polar Surface Area: 64.3

Experimental Properties

• Boiling Point: 417°C at 760 mmHg
• PSA: 64.27000
• LogP: 1.30410

5-Bromo-3-morpholinopyrazin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 5-Bromo-3-morpholinopyrazin-2-amine

5-Bromo-3-Morpholinopyrazin-2-Amine: A Comprehensive Overview

5-Bromo-3-morpholinopyrazin-2-amine, also known by its CAS number 117719-17-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule consists of a pyrazine ring substituted with a bromine atom at position 5 and a morpholino group at position 3, along with an amine group at position 2. These structural features contribute to its unique chemical properties and biological functionalities.

The synthesis of 5-bromo-3-morpholinopyrazin-2-amine involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and ring-forming processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable methods for the preparation of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity. Such innovations are crucial for meeting the growing demand for this compound in both academic and industrial settings.

One of the most promising applications of 5-bromo-3-morpholinopyrazin-2-amine lies in its potential as a lead compound for drug development. Pyrazine derivatives, including this compound, have been extensively studied for their anti-inflammatory, anti-cancer, and anti-microbial properties. Recent studies have demonstrated that this compound exhibits significant inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a novel therapeutic agent for treating inflammatory diseases like arthritis and asthma.

In addition to its pharmacological applications, 5-bromo-3-morpholinopyrazin-2-amine has also been investigated for its role in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have reported that thin films prepared from this compound exhibit excellent charge transport properties, which could be harnessed in devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs). These findings highlight the versatility of the compound across multiple scientific disciplines.

The morpholino group attached to the pyrazine ring plays a critical role in modulating the compound's physicochemical properties. Morpholino groups are known to enhance solubility and stability, which are essential attributes for drug candidates. Recent computational studies have revealed that the morpholino substituent also contributes to the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided further optimization efforts aimed at improving the compound's bioavailability and efficacy.

Beyond its direct applications, 5-bromo-3-morpholinopyrazin-2-amine serves as a valuable tool for exploring fundamental aspects of chemical biology. For example, researchers have utilized this compound as a probe to study protein-ligand interactions and enzyme kinetics. By understanding how this compound binds to specific targets, scientists can gain deeper insights into the molecular mechanisms underlying various biological processes.

In conclusion, 5-bromo-3-morpholinopyrazin-2-amine is a versatile and intriguing compound with a wide range of potential applications in medicine, materials science, and chemical biology. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a promising candidate for future research and development. As ongoing studies continue to uncover new aspects of its properties and functions, this compound is likely to play an increasingly important role in advancing both scientific knowledge and practical innovations.